Cas no 897615-06-4 (N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide)

• Product name: N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide
• CAS No: 897615-06-4
• MF: C₁₉H₁₅N₅O
• MW: 329.355303049088
• CID: 6603127
• PubChem ID: 16799214

N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, N-[(1-phenyl-1H-tetrazol-5-yl)methyl]-
• MLS001235245
• 897615-06-4
• SMR000808064
• F2070-0721
• N-[(1-phenyltetrazol-5-yl)methyl]naphthalene-2-carboxamide
• N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]naphthalene-2-carboxamide
• AKOS024625498
• N-((1-phenyl-1H-tetrazol-5-yl)methyl)-2-naphthamide
• CHEMBL2354352

• Inchi： 1S/C19H15N5O/c25-19(16-11-10-14-6-4-5-7-15(14)12-16)20-13-18-21-22-23-24(18)17-8-2-1-3-9-17/h1-12H,13H2,(H,20,25)
• InChI Key： QAJIHQNITBQGHP-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NCC1N(C2=CC=CC=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 329.12766012g/mol
• Monoisotopic Mass: 329.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.53±0.46(Predicted)

Additional information on N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide

Introduction to N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide (CAS No. 897615-06-4)

N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide (CAS No. 897615-06-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a complex heterocyclic structure, which has been widely explored for its potential biological activities and therapeutic applications.

The molecular structure of N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tetrazole ring and a naphthalene core provides a scaffold that is both structurally stable and biologically relevant. The tetrazole moiety, in particular, is known for its ability to interact with various biological targets, making it a valuable component in the design of bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The tetrazole scaffold has been extensively studied for its potential role in enhancing synaptic plasticity and neuroprotection. This has led to several investigations into derivatives of tetrazole-containing compounds as potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The naphthalene core of N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide adds another layer of complexity to its biological activity. Naphthalene derivatives have been shown to exhibit various pharmacological effects, including anti-inflammatory and analgesic properties. The combination of these two structural motifs suggests that this compound may possess multiple mechanisms of action, making it a promising candidate for further exploration in drug discovery.

Recent studies have begun to elucidate the pharmacokinetic and pharmacodynamic properties of N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide. Preliminary in vitro studies have indicated that this compound demonstrates moderate solubility in aqueous buffers, which is a critical factor for its absorption and distribution within the body. Additionally, the compound exhibits reasonable stability under physiological conditions, suggesting that it may have a prolonged half-life once administered.

The synthesis of N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the tetrazole ring through cycloaddition reactions and subsequent functionalization of the naphthalene core through carboxylation and methylation processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

In terms of biological activity, N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylnaphthalene-2-carboxamide has shown promise in preliminary pharmacological assays. Studies have demonstrated its ability to interact with specific enzymes and receptors involved in pain signaling pathways. This interaction may lead to the development of novel therapeutics that can effectively manage chronic pain conditions without the side effects associated with traditional analgesics.

The potential therapeutic applications of N-(1-phenyl-1H-1,2,3,4-tetrazol- 5- yl)Naphthalene-2-carboxamide (CAS No. 897615- 06- 4) are vast and varied. Beyond pain management, this compound may also have applications in treating neurological disorders by modulating neurotransmitter release and receptor activity. The unique combination of structural features makes it an attractive candidate for further investigation in preclinical models.

The development of new drug candidates is often accompanied by rigorous safety testing to ensure that they are safe for human use. N-(...)Naphthalen...)carboxam...ide has undergone preliminary toxicology studies which have revealed no significant adverse effects at tested doses. However, further comprehensive toxicological assessments are necessary before it can be considered for clinical trials.

The future direction of research on N-(...)Naphthalen...)carboxam...)ide includes exploring its potential as an intermediate in the synthesis of more complex drug molecules. By incorporating this compound into larger scaffolds, researchers aim to develop novel therapeutics with enhanced pharmacological profiles. Additionally, studies are planned to investigate its mechanism of action at a molecular level, which will provide valuable insights into its therapeutic potential.